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Compound of Interest

Compound Name: Isopropyl methacrylate

Cat. No.: B1583036 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of isopropyl methacrylate, ensuring the safety of laboratory personnel

and compliance with environmental regulations. The following procedures are designed for

researchers, scientists, and drug development professionals who handle this chemical.

Isopropyl methacrylate is a flammable and toxic liquid that requires careful handling and

disposal.[1] Improper disposal can lead to safety hazards and environmental contamination.

Adherence to the following step-by-step procedures is critical.

Immediate Safety and Spill Response
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

For small spills:

Isolate the area: Immediately isolate the spill or leak area for at least 50 meters (150 feet) in

all directions.[2]

Use absorbent material: Use absorbent paper to pick up all liquid spill material.[2]

Package contaminated materials: Seal contaminated clothing and absorbent paper in a

vapor-tight plastic bag for eventual disposal.[2]

Decontaminate surfaces: Solvent wash all contaminated surfaces with alcohol, followed by a

strong soap and water solution.[2]
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Await verification: Do not re-enter the contaminated area until a safety officer or other

responsible person has verified that the area has been properly cleaned.[2]

For large spills:

Consider an initial downwind evacuation for at least 300 meters (1000 feet).[2]

Personal Protective Equipment (PPE)
When handling isopropyl methacrylate, especially during disposal procedures, it is imperative

to use appropriate personal protective equipment. This includes:

Respirator: A NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge

is recommended.[1][2]

Gloves: It is recommended to use two different types of gloves for the best protection.[1][2] If

the chemical makes direct contact with your gloves, or if they are compromised, remove

them immediately.[1][2]

Eye Protection: Chemical safety goggles are essential.

Protective Clothing: A lab coat or apron should be worn.

Quantitative Data for Isopropyl Methacrylate
The following table summarizes key quantitative data for isopropyl methacrylate, which is

important for its safe handling and disposal.

Property Value Source

Flash Point 70°F (21°C) [2]

Boiling Point 257°F (125°C) [2]

Specific Gravity 0.8847 at 68°F (20°C) [2]

Water Solubility Insoluble [2]

EPA Hazardous Waste Code
U162 (for Methyl Methacrylate,

likely applicable)
[3][4]
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Step-by-Step Disposal Procedure
The disposal of isopropyl methacrylate must be handled as hazardous waste. Do not pour it

down the drain or dispose of it with regular trash.

Waste Identification and Classification: Isopropyl methacrylate is classified as a flammable

liquid and is toxic. Due to its characteristics, it is considered a hazardous waste. While a

specific waste code for isopropyl methacrylate is not explicitly listed, the code for the

closely related compound, methyl methacrylate, is U162, which should be used as guidance.

[3][4]

Waste Collection and Storage:

Collect waste isopropyl methacrylate in a designated, properly labeled, and sealed

container.

The container must be compatible with the chemical.

Store the waste container in a cool, dry, and well-ventilated area, away from sources of

ignition.

Labeling:

Clearly label the waste container with "Hazardous Waste," the name "Isopropyl
Methacrylate," and the associated hazards (Flammable Liquid, Toxic).

Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a

licensed hazardous waste disposal contractor to arrange for pickup and disposal.[5]

Follow all institutional and local regulations for hazardous waste disposal.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

isopropyl methacrylate.
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Isopropyl Methacrylate Disposal Workflow

Isopropyl Methacrylate Waste Generated

Is the material contaminated
(e.g., spill debris, used wipes)?

Unused or spent
liquid Isopropyl Methacrylate

No

Collect contaminated solids
in a sealed, labeled

hazardous waste bag or container.

Yes

Collect in a designated,
properly labeled hazardous

waste container.

Store in a cool, dry,
well-ventilated area away

from ignition sources.

Contact Environmental Health & Safety (EH&S)
or a licensed hazardous waste disposal contractor.

Arrange for pickup and
proper disposal according to

regulations.

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of isopropyl methacrylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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